Cas no 1806760-23-5 (6-Amino-2-(difluoromethyl)pyridine-3-carboxaldehyde)

• Product Name: 6-Amino-2-(difluoromethyl)pyridine-3-carboxaldehyde
• CAS No: 1806760-23-5
• MF: C₇H₆F₂N₂O
• MW: 172.132148265839
• CID: 4847679
• Update Time: 2025-06-07

6-Amino-2-(difluoromethyl)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Amino-2-(difluoromethyl)pyridine-3-carboxaldehyde

• Inchi： 1S/C7H6F2N2O/c8-7(9)6-4(3-12)1-2-5(10)11-6/h1-3,7H,(H2,10,11)
• InChI Key： VUVDCMDCKGFNHZ-UHFFFAOYSA-N
• SMILES： FC(C1C(C=O)=CC=C(N)N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 166
• XLogP3: 0.6
• Topological Polar Surface Area: 56

Additional information on 6-Amino-2-(difluoromethyl)pyridine-3-carboxaldehyde

6-Amino-2-(difluoromethyl)pyridine-3-carboxaldehyde: A Comprehensive Overview

The compound with CAS No. 1806760-23-5, commonly referred to as 6-Amino-2-(difluoromethyl)pyridine-3-carboxaldehyde, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes an amino group at the 6-position, a difluoromethyl substituent at the 2-position, and a carboxaldehyde group at the 3-position of a pyridine ring. The combination of these functional groups makes it a versatile molecule with potential applications in drug design, agrochemicals, and advanced materials.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry due to their ability to interact with various biological targets. The presence of the difluoromethyl group in this compound introduces unique electronic and steric properties, which can enhance its binding affinity to specific receptors or enzymes. This makes it a promising candidate for the development of new therapeutic agents targeting diseases such as cancer, inflammation, and neurodegenerative disorders.

One of the most notable advancements in the study of 6-Amino-2-(difluoromethyl)pyridine-3-carboxaldehyde involves its application in drug delivery systems. Researchers have explored its potential as a carrier for hydrophobic drugs due to its ability to form stable complexes with such molecules. This property is attributed to the carboxaldehyde group, which can act as a binding site for drug molecules through non-covalent interactions. Furthermore, the amino group at the 6-position provides additional flexibility and functionality, enabling the molecule to serve as a scaffold for further chemical modifications.

In addition to its medicinal applications, this compound has also been investigated for its role in materials science. The pyridine ring structure is known for its aromatic stability and ability to participate in π-π interactions, making it suitable for use in designing novel materials such as organic semiconductors and coordination polymers. Recent experiments have demonstrated that incorporating 6-Amino-2-(difluoromethyl)pyridine-3-carboxaldehyde into polymer matrices can significantly improve their electronic properties, paving the way for its use in flexible electronics and optoelectronic devices.

The synthesis of 6-Amino-2-(difluoromethyl)pyridine-3-carboxaldehyde involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the pyridine ring through cyclization reactions, followed by selective substitution at specific positions to introduce the functional groups. Researchers have also explored green chemistry approaches to synthesize this compound, such as using microwave-assisted synthesis or enzymatic catalysis, which offer environmentally friendly alternatives to traditional methods.

Despite its potential applications, there are still challenges associated with the use of 6-Amino-2-(difluoromethyl)pyridine-3-carboxaldehyde. One major concern is its stability under physiological conditions, which may limit its bioavailability when used as a drug candidate. To address this issue, ongoing studies are focusing on modifying the molecule's structure to enhance its solubility and metabolic stability without compromising its therapeutic activity.

In conclusion, 6-Amino-2-(difluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1806760-23-5) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for further research and development. As advancements in synthetic methods and material science continue to evolve, this compound is expected to play an increasingly important role in shaping future innovations in medicine and technology.